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Compound of Interest

Compound Name: BM 957

Cat. No.: B3027795 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent Bcl-2/Bcl-

xL inhibitor BM 957, adherence to proper disposal protocols is paramount to ensure laboratory

safety and environmental protection. This guide provides essential, step-by-step information for

the safe handling and disposal of BM 957 waste, aligning with standard laboratory safety

practices and chemical handling regulations.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for BM 957 is not publicly available, data from

structurally and functionally similar Bcl-2 inhibitors, such as ABT-737, Navitoclax (ABT-263),

and Venetoclax (ABT-199), indicate that this class of compounds should be handled with care.

Assume that BM 957 may be harmful if swallowed, cause skin and eye irritation, and may have

long-term health effects.

Always wear appropriate Personal Protective Equipment (PPE) when handling BM 957 and its

waste:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from skin contact.
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Quantitative Data Summary for BM 957 and Related
Compounds
The following table summarizes key quantitative data for BM 957 and provides context from

related, well-characterized Bcl-2 inhibitors. This information is critical for understanding the

chemical nature of the waste.

Property BM 957 ABT-737
Navitoclax
(ABT-263)

Venetoclax
(ABT-199)

Molecular

Formula

C₅₂H₅₆ClF₃N₆O₇

S₃
C₄₂H₄₅ClN₆O₅S₂

C₄₇H₅₅ClF₃N₅O₆

S₃
C₄₅H₅₀ClN₇O₇S

CAS Number 1391107-54-2 852808-04-9 923564-51-6 1257044-40-8

Primary Hazard

Assumed to be

harmful if

swallowed

Harmful if

swallowed

Not classified as

hazardous under

GHS

Harmful if

swallowed

Common Lab

Solvent

Dimethyl

sulfoxide

(DMSO)

Dimethyl

sulfoxide

(DMSO)

Dimethyl

sulfoxide

(DMSO)

Dimethyl

sulfoxide

(DMSO)

Experimental Protocols and Waste Generation
BM 957, like other Bcl-2 inhibitors, is typically used in in vitro cell-based assays to study

apoptosis. A common experimental workflow involves:

Stock Solution Preparation: BM 957 is usually dissolved in an organic solvent, most

commonly Dimethyl Sulfoxide (DMSO), to create a concentrated stock solution.

Working Solution Preparation: The stock solution is then diluted in cell culture media to

achieve the desired final concentration for treating cells.

Cell Treatment: The working solution is added to cell cultures.

This process generates several waste streams that require proper disposal:
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Solid Waste: Unused BM 957 powder.

Concentrated Liquid Waste: Leftover stock solution in DMSO.

Contaminated Labware: Pipette tips, tubes, flasks, and plates that have come into contact

with BM 957.

Aqueous Waste: Cell culture media containing diluted BM 957.

Step-by-Step Disposal Procedures
The following procedures are based on best practices for handling chemical waste in a

laboratory setting and are informed by the safety data for similar compounds.

Solid BM 957 Waste
Segregation: Collect any unused or expired solid BM 957 in a clearly labeled, sealed

container.

Labeling: The label should include "Hazardous Waste," the chemical name ("BM 957"), and

any known hazard symbols.

Disposal: Dispose of as solid chemical waste through your institution's Environmental Health

and Safety (EHS) office.

Concentrated Liquid Waste (in DMSO)
Segregation: Collect all concentrated BM 957 solutions in a designated, leak-proof, and

chemically compatible waste container. Do not mix with other solvent waste unless

compatibility is confirmed.

Labeling: Label the container with "Hazardous Waste," the full chemical names ("BM 957"

and "Dimethyl Sulfoxide"), and the approximate concentrations.

Disposal: Arrange for pickup and disposal through your institution's EHS office as

halogenated organic solvent waste.

Contaminated Labware
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Sharps: Needles, syringes, or other sharps contaminated with BM 957 should be placed in a

designated sharps container for hazardous chemical waste.

Non-Sharps: Pipette tips, serological pipettes, and other plasticware should be collected in a

designated, puncture-resistant container lined with a biohazard bag and labeled as

hazardous chemical waste.

Glassware: Contaminated glassware should be decontaminated with a suitable solvent (e.g.,

ethanol) and the rinsate collected as hazardous liquid waste. The cleaned glassware can

then be washed and reused or disposed of as broken glass.

Aqueous Waste (Cell Culture Media)
Decontamination: Due to the potential ecotoxicity of Bcl-2 inhibitors, it is not recommended

to dispose of media containing BM 957 directly down the drain. This waste should be

collected and treated as hazardous chemical waste.

Collection: Collect all cell culture media containing BM 957 in a clearly labeled, leak-proof

container.

Disposal: Arrange for disposal through your institution's EHS office.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3027795?utm_src=pdf-body
https://www.benchchem.com/product/b3027795?utm_src=pdf-body
https://www.benchchem.com/product/b3027795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BM 957 Disposal Workflow

Waste Generation

Segregation & Collection

Final Disposal

Solid BM 957

Labeled Solid
Chemical Waste

Container

Concentrated BM 957
in DMSO

Labeled Liquid
Chemical Waste

Container

Contaminated
Labware

Hazardous Sharps
Container

Sharps

Contaminated
Labware Bin

Non-Sharps

Aqueous Waste
(Cell Culture Media)

Labeled Aqueous
Waste Container

Institutional EHS
Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BM 957 waste streams.

By following these procedures, researchers can ensure the safe and responsible disposal of

BM 957, contributing to a secure laboratory environment and minimizing environmental impact.

Always consult your institution's specific guidelines for hazardous waste management.

To cite this document: BenchChem. [Proper Disposal of BM 957: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027795#bm-957-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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